Cas no 2288708-62-1 (tert-Butyl 4-(1H-indazol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate)

• Product Name: tert-Butyl 4-(1H-indazol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate
• CAS No: 2288708-62-1
• MF: C₁₇H₂₁N₃O₂
• MW: 299.3675
• CID: 4769933
• PubChem ID: 134691930
• Update Time: 2025-05-19

tert-Butyl 4-(1H-indazol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(1H-indazol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate
• tert-butyl 4-(1H-indazol-3-yl)-3,6-dihydro-2H-pyridine-1-carboxylate
• D80415
• DB-373486
• SCHEMBL24331226
• BS-16181
• 1,1-Dimethylethyl 3,6-dihydro-4-(1H-indazol-3-yl)-1(2H)-pyridinecarboxylate
• tert-Butyl4-(1H-indazol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate
• AKOS037648984
• CS-0163366
• 2288708-62-1

• Inchi： 1S/C17H21N3O2/c1-17(2,3)22-16(21)20-10-8-12(9-11-20)15-13-6-4-5-7-14(13)18-19-15/h4-8H,9-11H2,1-3H3,(H,18,19)
• InChI Key： CWPUCSFRVLGMBM-UHFFFAOYSA-N
• SMILES： O(C(N1C([H])([H])C([H])=C(C2C3=C([H])C([H])=C([H])C([H])=C3N([H])N=2)C([H])([H])C1([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2

Additional information on tert-Butyl 4-(1H-indazol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate

Comprehensive Overview of tert-Butyl 4-(1H-indazol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 2288708-62-1)

tert-Butyl 4-(1H-indazol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 2288708-62-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique indazole and dihydropyridine structural motifs, serves as a crucial intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The compound's tert-butyl carboxylate group enhances its stability, making it suitable for various synthetic transformations. Its 1H-indazol-3-yl moiety is particularly noteworthy, as indazole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The 5,6-dihydropyridine ring further contributes to its versatility, enabling its use in the construction of complex heterocyclic systems.

In recent years, the demand for tert-Butyl 4-(1H-indazol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate has surged due to its role in the development of kinase inhibitors and other targeted therapies. Kinase inhibitors are a hot topic in modern medicine, with applications in treating cancers, autoimmune diseases, and neurodegenerative disorders. This compound's ability to serve as a scaffold for such inhibitors makes it highly valuable in medicinal chemistry.

From a synthetic perspective, CAS No. 2288708-62-1 is often utilized in multi-step organic reactions. Its tert-butyl protecting group can be selectively removed under mild conditions, allowing for further functionalization. This feature is particularly advantageous in the synthesis of complex molecules where precise control over reactivity is required. Researchers frequently explore its use in Pd-catalyzed cross-coupling reactions, which are pivotal in constructing carbon-carbon and carbon-heteroatom bonds.

The compound's physicochemical properties, such as solubility and stability, have also been extensively studied. It exhibits moderate solubility in common organic solvents like dichloromethane, tetrahydrofuran, and dimethyl sulfoxide, which facilitates its handling in laboratory settings. Its stability under ambient conditions ensures that it can be stored for extended periods without significant degradation, making it a reliable reagent for long-term research projects.

Market trends indicate a growing interest in tert-Butyl 4-(1H-indazol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate, driven by the expanding field of personalized medicine and targeted drug delivery. Pharmaceutical companies are investing heavily in the development of small-molecule therapeutics, and this compound's structural features align well with current industry needs. Additionally, its potential use in proteolysis-targeting chimeras (PROTACs) has sparked further curiosity, as PROTACs represent a groundbreaking approach in drug discovery.

For researchers seeking high-quality CAS No. 2288708-62-1, it is essential to source the compound from reputable suppliers who provide detailed analytical data, including HPLC purity, NMR spectra, and mass spectrometry results. These specifications ensure the compound's suitability for sensitive applications, such as in vitro and in vivo studies. Proper storage conditions, typically under inert atmospheres and low temperatures, are also critical to maintaining its integrity.

In conclusion, tert-Butyl 4-(1H-indazol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 2288708-62-1) is a compound of significant scientific and industrial relevance. Its unique structural attributes, combined with its applications in cutting-edge research areas, make it a valuable asset for chemists and pharmacologists alike. As the demand for innovative therapeutic agents continues to rise, this compound is poised to play an increasingly prominent role in advancing modern medicine.